Cas no 2034394-99-3 (2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide
• CAS No: 2034394-99-3
• MF: C₁₇H₁₄ClN₃O₃
• MW: 343.764362812042
• CID: 6196961
• PubChem ID: 122162940
• Update Time: 2025-08-05

2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide
• 2-(4-chlorophenoxy)-N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}acetamide
• F6574-0083
• 2-(4-chlorophenoxy)-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)acetamide
• AKOS032464335
• 2-(4-chlorophenoxy)-N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]acetamide
• 2034394-99-3

• Inchi： 1S/C17H14ClN3O3/c18-13-1-3-14(4-2-13)24-11-16(22)21-9-15-17(20-7-6-19-15)12-5-8-23-10-12/h1-8,10H,9,11H2,(H,21,22)
• InChI Key： GDSKPVRQWMHWSL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC1C(C2=COC=C2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 343.0723690g/mol
• Monoisotopic Mass: 343.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide

Introduction to 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide (CAS No. 2034394-99-3)

2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide (CAS No. 2034394-99-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of chronic diseases and cancer. The present article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide is defined by its key functional groups: a 4-chlorophenoxy moiety, a furan ring, and a pyrazine ring. These structural elements contribute to the compound's unique pharmacological properties. The synthesis of this compound typically involves multi-step reactions, including the formation of the chlorophenoxy group, the introduction of the furan ring, and the final coupling with the pyrazine derivative. Recent studies have explored various synthetic routes to optimize yield and purity, making it more accessible for large-scale production.

Biological Activities

2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide has been extensively studied for its biological activities. One of its most notable properties is its potent anti-inflammatory effects. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. Additionally, it has demonstrated anti-proliferative activity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action is believed to involve the modulation of key signaling pathways, such as NF-κB and MAPK.

Pharmacological Applications

The potential applications of 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide in medicine are diverse. Its anti-inflammatory properties make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its anti-cancer effects suggest its potential use in chemotherapy regimens for various types of cancer. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Recent Research Advancements

In recent years, significant progress has been made in understanding the therapeutic potential of 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits strong binding affinity to specific receptors involved in inflammation and cancer progression. Another study in Cancer Research highlighted its ability to induce apoptosis in cancer cells through the activation of caspase-dependent pathways.

Safety and Toxicity

The safety profile of 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide is an important consideration for its development as a therapeutic agent. Preclinical studies have shown that it has low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety in humans.

Conclusion

In conclusion, 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide (CAS No. 2034394-99-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and mechanism of action make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its properties and mechanisms, it is likely that this compound will play an increasingly important role in the treatment of various diseases.